Ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate
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Description
Ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate is a chemical compound belonging to the carbamate family. Carbamates are widely used in various fields, including agriculture, medicine, and industry, due to their diverse biological activities. This particular compound is characterized by its unique structure, which includes a hydroxy group, a methyl group, and a nitro group attached to a phenyl ring, along with an ethyl carbamate moiety.
Properties
CAS No. |
62106-36-9 |
|---|---|
Molecular Formula |
C10H12N2O5 |
Molecular Weight |
240.21 g/mol |
IUPAC Name |
ethyl N-(3-hydroxy-4-methyl-2-nitrophenyl)carbamate |
InChI |
InChI=1S/C10H12N2O5/c1-3-17-10(14)11-7-5-4-6(2)9(13)8(7)12(15)16/h4-5,13H,3H2,1-2H3,(H,11,14) |
InChI Key |
GHYDMJFKTBCMGR-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)NC1=C(C(=C(C=C1)C)O)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate can be achieved through several methods. One common approach involves the reaction of 3-hydroxy-4-methyl-2-nitrophenol with ethyl chloroformate in the presence of a base such as triethylamine. The reaction typically occurs under mild conditions and yields the desired carbamate product .
Industrial Production Methods
Industrial production of carbamates often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .
Chemical Reactions Analysis
Types of Reactions
Ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a carbonyl group.
Reduction: The nitro group can be reduced to an amino group.
Substitution: The ethyl carbamate moiety can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.
Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using tin(II) chloride in hydrochloric acid.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under basic or acidic conditions.
Major Products Formed
Oxidation: Formation of ethyl (3-oxo-4-methyl-2-nitrophenyl)carbamate.
Reduction: Formation of ethyl (3-hydroxy-4-methyl-2-aminophenyl)carbamate.
Substitution: Formation of various substituted carbamates depending on the nucleophile used.
Scientific Research Applications
Ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate has several scientific research applications:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.
Industry: Utilized in the production of polymers and other industrial materials.
Mechanism of Action
The mechanism of action of ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate involves its interaction with specific molecular targets and pathways. For instance, the compound’s antimicrobial activity may be attributed to its ability to inhibit bacterial enzymes or disrupt cell membranes. The antioxidant activity could be due to its capacity to scavenge free radicals and protect cells from oxidative damage .
Comparison with Similar Compounds
Ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate can be compared with other similar compounds, such as:
Methyl (4-nitrophenyl)carbamate: Similar structure but with a methyl group instead of an ethyl group.
Ethyl (4-methyl-2-nitrophenyl)carbamate: Lacks the hydroxy group.
Ethyl (3-hydroxy-2-nitrophenyl)carbamate: Lacks the methyl group.
These comparisons highlight the unique structural features of ethyl (3-hydroxy-4-methyl-2-nitrophenyl)carbamate, which contribute to its distinct chemical and biological properties.
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